Sodium hexafluorosilicate

Specification

• CAS No.: 16893-85-9
• Molecular Formula: Na2SiF6; F6Na2Si
• Molecular Weight: 188.055 g/mol
• IUPAC Name: disodium;hexafluorosilicon(2-)
• Standard InChI: InChI=1S/F6Si.2Na/c1-7(2,3,4,5)6;;/q-2;2*+1
• Standard InChI Key: TWGUZEUZLCYTCG-UHFFFAOYSA-N
• SMILES: F[Si-2](F)(F)(F)(F)F.[Na+].[Na+]
• Canonical SMILES: F[Si-2](F)(F)(F)(F)F.[Na+].[Na+]
• Colorform: WHITE GRANULAR POWDER; White, hexagonal crystals.; White, crystalline powder.; White, free-flowing powder.
• Melting Point: Melts at red heat with decomposition.

Introduction

Manufacturing Process and Chemical Structure

Synthesis Methods

The commercial production of sodium hexafluorosilicate primarily involves the neutralization of fluorosilicic acid (H₂SiF₆) with sodium-containing compounds. The most common synthesis route utilizes sodium chloride or sodium sulfate as reagents, as represented by the following chemical equation:

H₂[SiF₆] + 2 NaCl → Na₂[SiF₆] + 2 HCl

This reaction proceeds efficiently under controlled conditions, yielding sodium hexafluorosilicate with high purity for various applications. The industrial production process must carefully manage the release of hydrogen chloride gas, a byproduct of this neutralization reaction.

Chemical Structure and Composition

Sodium hexafluorosilicate exists in a hexagonal crystal structure with the hydrated form having the molecular formula Na₂SiF₆·6H₂O. The compound has a relative molecular mass of 264.08, highlighting its complex molecular arrangement. The structure consists of central silicon atoms surrounded by six fluorine atoms in an octahedral arrangement, with sodium ions balancing the negative charge of the hexafluorosilicate anion.

Physical and Chemical Properties

Physical Characteristics

Sodium hexafluorosilicate demonstrates several distinctive physical properties that influence its handling, storage, and applications. The key physical parameters are summarized in Table 1:

Property	Value
Physical state	White crystalline powder
Density	2.68 g/cm³
Melting point	1000°C
Boiling point	2200°C
Solubility in water	Low (unlike other sodium salts)
Crystal structure	Hexagonal

The compound's high melting and boiling points indicate strong ionic bonding between the sodium cations and hexafluorosilicate anions, contributing to its thermal stability.

Chemical Reactivity

When in contact with water, sodium hexafluorosilicate undergoes dissociation to produce hexafluorosilicate ions and sodium ions, though this process occurs slowly due to its limited solubility. The hydrolysis of sodium hexafluorosilicate has been studied under various conditions, revealing interesting dependencies on pH and calcium ion concentration.

Research has demonstrated that under high concentrations of hydrogen ions (H⁺) and calcium ions (Ca²⁺), the promoting effect of calcium on the hydrolysis of Na₂SiF₆ was stronger than the inhibitory effect of hydrogen ions. This finding contrasts with the behavior of sodium hexafluorostannate (Na₂SnF₆), where the inhibition effect of hydrogen ions dominated the reaction kinetics.

These hydrolysis properties make sodium hexafluorosilicate potentially suitable for specialized applications in topical fluoride treatments that utilize acidic calcium phosphate solutions, where dicalcium phosphate dihydrate forms as an intermediate compound.

Applications in Various Industries

Industrial Applications

Sodium hexafluorosilicate finds extensive use across multiple industrial sectors due to its unique properties and chemical behavior:

In metallurgy, the compound serves as a fluxing agent in the casting and smelting of metals such as aluminum and copper, facilitating more efficient metal processing operations. It also functions as a production aid in alumina manufacturing, contributing to process optimization and product quality.

The ceramic and glass industries utilize sodium hexafluorosilicate as a glaze and body material component, where it enhances hardness and imparts desirable gloss to ceramic products. In glass manufacturing, it serves as an auxiliary agent that modifies the properties of the final product.

Additional industrial applications include:

• Production of silicate cement

• Manufacturing of fire-resistant materials

• Production of other fluoride chemicals, including sodium fluoride, magnesium silicofluoride, cryolite, and aluminum fluoride

• Raw material for opal glass production

• Ore refining processes

Pharmaceutical and Dental Applications

In the pharmaceutical sector, sodium hexafluorosilicate functions as an important raw material for various formulations, including aluminum sodium hexafluorosilicate gastric powders and sodium hexafluorosilicate washes. The compound also serves as a stabilizer and buffer in biological preparations, contributing to product stability and efficacy.

One notable application related to dental health involves water fluoridation, where sodium hexafluorosilicate is used as an additive in public water supplies to help prevent dental caries. This application takes advantage of the compound's ability to release fluoride ions, which strengthen tooth enamel and reduce susceptibility to decay.

Environmental Applications

Sodium hexafluorosilicate plays significant roles in environmental management:

As a sewage treatment agent, it accelerates the precipitation of suspended matter, thereby enhancing wastewater purification processes. This property makes it valuable in municipal and industrial wastewater treatment facilities seeking to improve effluent quality.

The compound also functions as an anti-corrosion agent for steel surfaces, providing protective benefits in infrastructure and industrial equipment exposed to potentially corrosive environments.

Agricultural and Food Applications

In agriculture, sodium hexafluorosilicate has found application in insecticides and herbicides, contributing to pest management strategies. Additionally, it serves as a food additive and vegetable cleaning agent, highlighting its versatility across different sectors.

Research Applications

Recent scientific investigations have demonstrated novel applications of sodium hexafluorosilicate in advanced materials research:

The compound has been employed as a source of fluoride ions for nucleophilic fluorination of selected organodichlorophosphorus compounds. In the presence of multifunctional ethereal solvents, this approach yields fluoro derivatives in low to moderate yields, opening pathways to synthesize specialized organic fluorine compounds.

Cutting-edge research has revealed sodium hexafluorosilicate's role in facilitating nonclassical crystallization of silicon quantum dots (SiQDs) within hydrofluoric acid solutions. This process generates sodium hexafluorosilicate microrods through a nanoparticle-mediated crystallization mechanism. The morphology of these structures can be controlled by adjusting hydrofluoric acid concentrations, transitioning from flower-like aggregates to hexagonal microrods as concentration increases.

Market Analysis and Global Manufacturers

Market Overview

The global market for sodium hexafluorosilicate was valued at several million US dollars in 2024 and is projected to grow at a compound annual growth rate (CAGR) through 2031. This growth trajectory reflects increasing demand across various industrial sectors and geographic regions.

Regional market analysis indicates developing growth trends in both North America and Asia-Pacific markets. The latter is expected to demonstrate particularly strong expansion due to increasing industrial activities and water treatment requirements in rapidly developing economies.

Key Manufacturers

The sodium hexafluorosilicate industry features several prominent manufacturers with significant market shares. Major global producers include:

• KC Industries

• Prayon SA

• Derivados delFlúor(DDF)

• Kailin

• Fluorine Industry Environmental

• DFD Chemical

• Yunnan Yuntianhua

• Sinochem Yunlong

• Xinfudi Keji

• Hubei Yihua Chemical

As of 2024, the top three vendors accounted for a substantial percentage of global revenue, indicating moderate market concentration. This concentration suggests established expertise and production capacity among leading manufacturers, with significant barriers to market entry for new competitors.

Recent Research Developments

Recent scientific investigations have expanded understanding of sodium hexafluorosilicate's properties and potential applications. One notable study published in 2024 presents findings on the nonclassical crystallization of silicon quantum dots facilitated by sodium hexafluorosilicate microrods within hydrofluoric acid solutions.

This research demonstrated that the process unfolds through discernible stages, each modulated by varying hydrofluoric acid concentrations, diverging from conventional nucleation and growth mechanisms. The morphology of silicon quantum dot aggregates transitions from flower-like structures to hexagonal sodium hexafluorosilicate microrods as hydrofluoric acid concentrations increase, suggesting controlled morphological evolution linked to acid levels.

The researchers achieved optimal crystallinity of hexagonal sodium hexafluorosilicate microrods at a maximum hydrofluoric acid concentration of 1.5 mL, as confirmed by powder X-ray diffraction analyses. This work demonstrates potential new applications in materials science and nanotechnology, particularly for creating precisely structured materials with controlled properties.